3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione

• IUPAC Name: 5,5-dimethyl-3-[4-(2-phenylmethoxyphenoxy)butyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C22H26N2O4/c1-22(2)20(25)24(21(26)23-22)14-8-9-15-27-18-12-6-7-13-19(18)28-16-17-10-4-3-5-11-17/h3-7,10-13H,8-9,14-16H2,1-2H3,(H,23,26)
• InChI Key: KBGCJKTUBWQBLB-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CCCCOC2=CC=CC=C2OCC3=CC=CC=C3)C
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione, also known as Bz-423, is a synthetic compound that has been shown to have potential therapeutic applications in various medical conditions. Bz-423 belongs to the class of imidazolidinedione compounds and has been extensively studied in the field of immunology and inflammation.

Mechanism of Action

The mechanism of action of 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione involves the targeting of the mitochondrial protein, VDAC1. VDAC1 plays a crucial role in regulating mitochondrial function and cell death. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione binds to VDAC1 and induces conformational changes that lead to the inhibition of mitochondrial function and the induction of apoptosis in cancer cells. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione also inhibits the production of pro-inflammatory cytokines and promotes the production of anti-inflammatory cytokines.
Biochemical and Physiological Effects:
3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has been shown to have various biochemical and physiological effects. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and promote the production of anti-inflammatory cytokines, such as IL-10. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has also been shown to induce apoptosis in cancer cells by targeting the mitochondrial protein, VDAC1. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has been shown to have potential therapeutic applications in various medical conditions, including autoimmune diseases, cancer, and inflammation.

Advantages and Limitations for Lab Experiments

3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has several advantages for lab experiments. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione is a synthetic compound that can be synthesized in large quantities with high purity. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has been extensively studied in vitro and in vivo, and its mechanism of action has been well characterized. However, 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione also has some limitations for lab experiments. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has limited solubility in water, which can make it difficult to administer in vivo. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione also has potential toxicity, which can limit its therapeutic applications.

Future Directions

There are several future directions for the study of 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione. One direction is to study the potential therapeutic applications of 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione in autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. Another direction is to study the potential therapeutic applications of 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione in cancer, particularly in combination with other chemotherapy drugs. Another direction is to study the potential toxicity of 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione in vivo and to develop strategies to minimize its toxicity. Overall, the study of 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has the potential to lead to the development of novel therapeutics for various medical conditions.

Scientific Research Applications

3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has been studied for its potential therapeutic applications in various medical conditions, including autoimmune diseases, cancer, and inflammation. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has been shown to have immunomodulatory effects by targeting the mitochondrial protein, VDAC1. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has been shown to inhibit the production of pro-inflammatory cytokines and promote the production of anti-inflammatory cytokines. 3-{4-[2-(benzyloxy)phenoxy]butyl}-5,5-dimethyl-2,4-imidazolidinedione has also been shown to have anti-tumor effects by inducing apoptosis in cancer cells.